Cas no 1806497-62-0 (Ethyl 3-(2-cyanoethyl)-5-methylbenzoate)

• Product Name: Ethyl 3-(2-cyanoethyl)-5-methylbenzoate
• CAS No: 1806497-62-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5000495
• Update Time: 2025-06-26

Ethyl 3-(2-cyanoethyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-cyanoethyl)-5-methylbenzoate

• Inchi： 1S/C13H15NO2/c1-3-16-13(15)12-8-10(2)7-11(9-12)5-4-6-14/h7-9H,3-5H2,1-2H3
• InChI Key： NLJPYVXPLJJSGT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C=C(C=1)CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-(2-cyanoethyl)-5-methylbenzoate

Ethyl 3-(2-cyanoethyl)-5-methylbenzoate (CAS No. 1806497-62-0): A Comprehensive Overview

Ethyl 3-(2-cyanoethyl)-5-methylbenzoate (CAS No. 1806497-62-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a valuable intermediate in the development of various chemical entities. The presence of both cyano and ester groups in its molecular structure opens up diverse synthetic pathways, making it a compound of interest for researchers exploring novel synthetic methodologies.

The chemical structure of Ethyl 3-(2-cyanoethyl)-5-methylbenzoate consists of a benzoate backbone substituted with an ethyl group at the 3-position and a 2-cyanoethyl moiety at the 5-position. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and potential applications. The benzoate group, known for its stability and versatility in organic synthesis, serves as an excellent platform for further functionalization. The cyanoethyl side chain introduces a nucleophilic center, which can participate in various chemical transformations, including nucleophilic addition and condensation reactions.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Ethyl 3-(2-cyanoethyl)-5-methylbenzoate has been studied for its role as a precursor in the synthesis of biologically active molecules. Its structural features suggest that it could be utilized in the preparation of derivatives with enhanced pharmacological properties. For instance, modifications at the cyanoethyl group could lead to the development of new antimicrobial agents or neuroactive compounds. The methyl substituent on the benzoate ring may also contribute to the compound's solubility and bioavailability, making it a promising candidate for drug design.

The synthesis of Ethyl 3-(2-cyanoethyl)-5-methylbenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach involves the esterification of 3-cyanobenzoyl chloride with ethanol, followed by nucleophilic substitution to introduce the ethyl group at the 5-position. This synthetic route underscores the compound's versatility as a building block in medicinal chemistry. Researchers have also explored alternative pathways, such as palladium-catalyzed cross-coupling reactions, to achieve similar transformations with higher efficiency and selectivity.

The pharmacological potential of derivatives derived from Ethyl 3-(2-cyanoethyl)-5-methylbenzoate has been explored in several preclinical studies. These studies have focused on understanding how structural modifications can influence biological activity. For example, derivatives with altered cyanoethyl side chains have shown promise in inhibiting specific enzymatic targets associated with neurological disorders. Additionally, modifications aimed at enhancing metabolic stability have been investigated to improve drug bioavailability and reduce toxicity.

The use of computational methods has further advanced the study of Ethyl 3-(2-cyanoethyl)-5-methylbenzoate. Molecular modeling techniques have been employed to predict how different substituents affect the compound's electronic properties and binding affinity to biological targets. These insights have guided experimental efforts, leading to more efficient synthesis strategies and improved understanding of structure-activity relationships. Such computational approaches are increasingly integral to modern drug discovery pipelines, providing critical data that complements traditional experimental methods.

The industrial significance of Ethyl 3-(2-cyanoethyl)-5-methylbenzoate extends beyond academic research. Its role as an intermediate in large-scale chemical synthesis underscores its importance in pharmaceutical manufacturing processes. Companies specializing in fine chemicals have integrated this compound into their product portfolios due to its reliability and reactivity under controlled conditions. As demand for high-quality intermediates grows, compounds like this continue to play a crucial role in meeting industry standards and supporting innovative drug development initiatives.

The future prospects for Ethyl 3-(2-cyanoethyl)-5-methylbenzoate are promising, with ongoing research aiming to uncover new applications and optimize its synthetic pathways. Advances in green chemistry principles may also influence how this compound is produced, emphasizing sustainability and environmental responsibility. Collaborative efforts between academia and industry are expected to drive innovation, leading to more efficient processes and novel derivatives that address unmet medical needs.